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Compound of Interest

Compound Name: O-Butylhydroxylamine

CAS No.: 5622-77-5

Cat. No.: B1274107

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Butylhydroxylamine, and more commonly its hydrochloride salt (O-tert-Butylhydroxylamine

hydrochloride), is a versatile reagent in organic synthesis, valued for its role in the preparation

of oximes and nitrones, which are key intermediates in the development of pharmaceuticals

and other fine chemicals.[1][2] While a valuable tool in the laboratory, its hazardous properties

necessitate a thorough understanding and implementation of strict safety protocols to ensure

the well-being of laboratory personnel and the integrity of research. This guide provides an in-

depth overview of the safety, handling, and storage protocols for O-tert-Butylhydroxylamine

hydrochloride, drawing from safety data sheets and established laboratory safety practices.

Physicochemical and Hazard Properties
A clear understanding of the fundamental properties of a chemical is the first step in safe

handling. The following tables summarize the key physicochemical and hazard information for

O-tert-Butylhydroxylamine hydrochloride.
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Table 1: Physicochemical Properties of O-tert-Butylhydroxylamine Hydrochloride

Property Value Reference

Chemical Formula C₄H₁₁NO·HCl [1]

Molecular Weight 125.60 g/mol [1][3]

Appearance
Off-white to light pink solid;

powder to crystal
[1][4]

Melting Point ~155-165 °C (decomposes) [1][4]

Solubility Soluble in water (0.5 g/10 mL) [4]

CAS Number 39684-28-1 [1][5]

Table 2: Hazard Classification and Safety Information
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Hazard Category Classification
Precautionary
Statements

Reference

Flammability
Flammable Solid,

Category 2

H228: Flammable

solid. P210: Keep

away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[3]

Skin Irritation Causes skin irritation.

P264: Wash skin

thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[6]

Eye Irritation
Causes serious eye

irritation.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

[6]

Storage Class

4.1B - Flammable

solid hazardous

materials

Store in a cool, dry,

well-ventilated area

away from

incompatible

materials.

Handling and Storage Protocols
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Adherence to strict protocols for handling and storage is critical to mitigate the risks associated

with O-tert-Butylhydroxylamine hydrochloride.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential.

Eye Protection: ANSI Z87.1-compliant safety glasses or chemical splash goggles are

mandatory. A face shield should be considered when there is a significant risk of splashing.

[7]

Hand Protection: Nitrile gloves are generally recommended. For prolonged contact or when

handling larger quantities, double-gloving is advised. Always consult the glove

manufacturer's compatibility chart.[7]

Body Protection: A flame-resistant lab coat, buttoned to its full length, is required. Long pants

and closed-toe shoes are mandatory in the laboratory.[7]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

with a particulate filter (e.g., N95) should be used.

Engineering Controls
Ventilation: All work with O-tert-Butylhydroxylamine hydrochloride should be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[7]

Ignition Sources: The work area must be free of all potential ignition sources, including open

flames, hot plates, and spark-producing equipment.[8]

Static Discharge: Use anti-static mats and ensure proper grounding of equipment, especially

during transfer operations, to prevent static discharge which can ignite the flammable solid.

[9]

Storage
Location: Store in a cool, dry, well-ventilated area designated for flammable solids.[7]

Flammable storage cabinets are recommended.[7]
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Containers: Keep containers tightly closed when not in use.[9]

Incompatibilities: Segregate from strong oxidizing agents, acids, and bases.[10]

Experimental Protocols
The following are adapted standard operating procedures for handling flammable solids and

irritants, tailored for O-tert-Butylhydroxylamine hydrochloride.

General Handling and Dispensing Protocol
Preparation:

Ensure the chemical fume hood is functioning correctly.

Gather all necessary PPE and ensure it is in good condition.

Prepare the work area by removing all unnecessary items and potential ignition sources.

Have spill cleanup materials readily available.

Dispensing:

Ground all equipment to prevent static electricity buildup.

Use spark-proof tools for handling and transferring the solid.

Open the container in the fume hood.

Carefully weigh the desired amount, minimizing the generation of dust.

Close the container tightly immediately after dispensing.

Post-Handling:

Clean the work area thoroughly.

Dispose of any contaminated materials as hazardous waste.
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Wash hands thoroughly with soap and water after removing gloves.

Spill Response Protocol
Minor Spill (contained within the fume hood):

Alert others in the immediate area.

Wearing appropriate PPE, gently sweep up the solid using spark-proof tools, avoiding dust

generation.

Place the spilled material in a sealed, labeled container for hazardous waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (outside of the fume hood):

Evacuate the immediate area and alert others.

If there is a fire hazard, activate the nearest fire alarm.

Contact the institution's emergency response team.

Provide the Safety Data Sheet to emergency responders.

First Aid Protocol
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[11]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]
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Visualized Workflows
To further clarify the safety procedures, the following diagrams illustrate key workflows.

Preparation

Handling

Post-Handling

Verify Fume Hood Function

Don Appropriate PPE

Clear and Secure Work Area

Prepare Spill Kit

Ground Equipment

Use Spark-Proof Tools

Dispense in Fume Hood

Minimize Dust Generation

Seal Container Immediately

Decontaminate Work Surface

Dispose of Waste Properly

Wash Hands Thoroughly

End Protocol

Start Handling Protocol
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Click to download full resolution via product page

Caption: General workflow for handling O-tert-Butylhydroxylamine hydrochloride.
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Caption: Decision tree for spill response.

Conclusion

O-tert-Butylhydroxylamine hydrochloride is a valuable reagent that can be used safely when its

hazards are understood and respected. By implementing the comprehensive handling, storage,

and emergency protocols outlined in this guide, researchers, scientists, and drug development

professionals can mitigate the risks and ensure a safe laboratory environment. Continuous

vigilance and adherence to these safety measures are paramount for the protection of all

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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